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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B8088061 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with NDI-
091143, focusing on solubility issues in Dimethyl Sulfoxide (DMSO).

Troubleshooting Guides
This section offers step-by-step instructions to address common solubility challenges

encountered with NDI-091143 in DMSO.

Issue: NDI-091143 is not fully dissolving in DMSO at room temperature.

Question: I am having difficulty dissolving NDI-091143 powder in DMSO. What steps can I take

to improve its solubility?

Answer:

Initial checks and recommendations:

Verify DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from

the air. The presence of water in DMSO can significantly decrease the solubility of many

compounds, including NDI-091143.[1][2][3] Always use fresh, anhydrous, high-purity DMSO

from a newly opened bottle.[1][3]

Compound Adherence: If the powdered compound is adhering to the vial, centrifuge the vial

at a low speed (e.g., 3000 rpm) for a few minutes to collect all the powder at the bottom.[3]
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Troubleshooting Steps:

If solubility issues persist with fresh DMSO, the following methods can be employed

sequentially or in combination:

Sonication: Place the vial containing the NDI-091143/DMSO mixture in an ultrasonic bath.

Sonication helps to break down compound aggregates and increase the surface area for

dissolution.[1][3][4] It is recommended to use a lower frequency to avoid potential

degradation of the compound.[3]

Warming: Gently warm the solution. Heating the mixture to 37°C or in a 50°C water bath can

enhance solubility.[1][4] MedChemExpress suggests heating to 60°C for preparing a 100

mg/mL solution.[2] Always monitor the solution to ensure no degradation occurs at elevated

temperatures.

Vortexing: After heating or sonication, vortex the solution to ensure it is homogenous.

If the above steps are unsuccessful, consider preparing a fresh stock solution at a lower

concentration.

Issue: Previously dissolved NDI-091143 has precipitated out of the DMSO stock solution.

Question: My NDI-091143 stock solution in DMSO was clear, but now I see crystals or

precipitate. What could have caused this and how can I fix it?

Answer:

Precipitation from a DMSO stock solution can occur due to several factors:

Moisture Absorption: As mentioned, DMSO can absorb water over time, leading to

decreased solubility and precipitation of the compound.[5]

Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can increase the

probability of compound precipitation.[5]

Storage Temperature: While -20°C or -80°C is recommended for long-term storage,

temperature fluctuations can affect solubility.
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Troubleshooting Steps:

Re-dissolving: The precipitate can often be redissolved by following the same

troubleshooting steps for initial dissolution: gentle warming and sonication.[6]

Storage Practices:

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes upon preparation.[4]

Ensure vials are tightly sealed to minimize moisture absorption.

Store aliquots at the recommended temperature (-20°C for up to 6 months or -80°C for up

to 1 year).[2][4]

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of NDI-091143 in DMSO?

A1: The reported solubility of NDI-091143 in DMSO varies slightly between suppliers but is

generally high. Reported values include 91 mg/mL (200.51 mM) and 100 mg/mL (220.34 mM).

[1][2][3] Achieving these concentrations may require warming and sonication.[1][2]

Q2: My NDI-091143 dissolves in DMSO, but precipitates when I dilute it into my aqueous assay

buffer. What should I do?

A2: This is a common issue known as kinetic solubility.[7][8] DMSO is a strong organic solvent,

and when a DMSO stock is diluted into an aqueous buffer, the compound may precipitate as its

solubility in the final aqueous solution is much lower.

Strategies to address this include:

Lowering the Final DMSO Concentration: While preparing your working solution, ensure the

final concentration of DMSO in your assay is as low as possible (typically <0.5%) to minimize

solvent effects on the biological system and reduce the chance of precipitation.

Using Co-solvents: For in vivo or certain in vitro applications, a co-solvent system can be

used to improve aqueous solubility. A common formulation involves a sequential addition of
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solvents. For example:

Dissolve NDI-091143 in DMSO.

Add PEG300 and mix until clear.

Add Tween 80 and mix until clear.

Finally, add saline or ddH2O.[1][3] It is crucial to add the solvents in the specified order

and ensure the solution is clear after each addition.[3]

Serum in Media: For cell-based assays, the presence of serum in the culture medium can

sometimes help to keep hydrophobic compounds in solution.

Q3: What is the mechanism of action for NDI-091143?

A3: NDI-091143 is a potent and allosteric inhibitor of human ATP-citrate lyase (ACLY).[2][4][9]

ACLY is a key enzyme that links carbohydrate metabolism to lipid biosynthesis.[10] NDI-
091143 binds to a hydrophobic cavity near the citrate binding site, inducing a conformational

change in the enzyme that indirectly blocks the binding of citrate.[2][9][11] This inhibits the

production of acetyl-CoA, which is a crucial building block for fatty acid and cholesterol

synthesis.[9]

Q4: How should I store NDI-091143?

A4:

Powder: Store the solid compound at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

In Solvent (DMSO): Store stock solutions at -80°C for up to 1 year, or at -20°C for up to 6

months.[2][4] It is highly recommended to prepare and use the working solution on the same

day.

Quantitative Data Summary
The following table summarizes the reported solubility of NDI-091143 in various solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source

DMSO 100 220.34

Requires

ultrasonic,

warming, and

heat to 60°C.

Use freshly

opened DMSO.

MedChemExpres

s[2]

DMSO 91 200.51

Moisture-

absorbing DMSO

reduces

solubility. Please

use fresh DMSO.

Selleck

Chemicals[1]

DMSO 91 200.51
Sonication is

recommended.
TargetMol[3]

Ethanol 3 6.61 -
Selleck

Chemicals[1]

Water Insoluble Insoluble -
Selleck

Chemicals[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of NDI-091143 in DMSO

Materials:

NDI-091143 (Molecular Weight: 453.84 g/mol )[2]

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated pipettes
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Procedure:

1. Weigh out the desired amount of NDI-091143 powder. For example, to prepare 1 mL of a

10 mM stock solution, you would need 4.54 mg of NDI-091143.

2. Add the appropriate volume of fresh DMSO to the vial containing the NDI-091143 powder.

3. Vortex the solution thoroughly.

4. If the compound is not fully dissolved, sonicate the vial for 10-15 minutes.

5. If necessary, gently warm the solution in a 37-50°C water bath for 5-10 minutes, followed

by vortexing.

6. Once the solution is clear, aliquot it into single-use tubes to avoid repeated freeze-thaw

cycles.

7. Store the aliquots at -20°C or -80°C.

Visualizations
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Troubleshooting Workflow for NDI-091143 Solubility in DMSO

Start: Dissolve NDI-091143
in fresh, anhydrous DMSO

Is the solution clear?

Sonicate for 10-15 minutes

No

Solution ready for use.
Aliquot and store at -80°C.

Yes

Gently warm to 37-50°C

Vortex the solution

Is the solution clear now?

Yes

Consider preparing a
fresh stock at a lower

concentration.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for NDI-091143 solubility.
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NDI-091143 Mechanism of Action
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 Transport
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Caption: NDI-091143 allosterically inhibits ACLY.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

3. NDI-091143 | ATP Citrate Lyase | TargetMol [targetmol.com]

4. glpbio.com [glpbio.com]

5. ziath.com [ziath.com]

6. researchgate.net [researchgate.net]

7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

8. researchgate.net [researchgate.net]

9. An allosteric mechanism for potent inhibition of human ATP-citrate lyase - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. ATP-Citrate Lyase (ACLY): An Extensive Investigation from Molecular Insight to
Therapeutic implications [nrfhh.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: NDI-091143]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b8088061#ndi-
091143-solubility-issues-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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